Cas no 2034462-64-9 (N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 2034462-64-9
• MF: C₁₃H₁₁N₇O₃S₂
• MW: 377.401538133621
• CID: 5901890
• PubChem ID: 119104952
• Update Time: 2025-05-19

N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide
• N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2,1,3-benzothiadiazole-4-sulfonamide
• N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
• 2034462-64-9
• AKOS026704219
• F6559-3409
• N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide

• Inchi： 1S/C13H11N7O3S2/c1-20-7-8(5-14-20)13-16-11(23-17-13)6-15-25(21,22)10-4-2-3-9-12(10)19-24-18-9/h2-5,7,15H,6H2,1H3
• InChI Key： YCOUZDSJZHQKQA-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NCC1=NC(C2C=NN(C)C=2)=NO1)(=O)=O

Computed Properties

• Exact Mass: 377.03647959g/mol
• Monoisotopic Mass: 377.03647959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 165Ų

Additional information on N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide

Introduction to N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034462-64-9)

N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2034462-64-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry.

The molecular structure of N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide incorporates several key functional groups that contribute to its pharmacological profile. The presence of a benzothiadiazole core and an oxadiazole moiety enhances its interactions with biological targets, while the sulfonamide group provides additional solubility and metabolic stability. These features make it an attractive candidate for further development as a drug candidate.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have indicated that the pyrazole ring in the molecule plays a crucial role in modulating its binding affinity and selectivity. This has led to the exploration of derivatives with modified pyrazole substituents to optimize their pharmacokinetic properties.

In vitro studies have demonstrated the potential of N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide as an inhibitor of various enzymes and receptors involved in inflammatory and metabolic pathways. The benzothiadiazole sulfonamide moiety has been particularly noted for its ability to disrupt key signaling cascades that are implicated in diseases such as cancer and diabetes. Preliminary results suggest that this compound may exhibit significant therapeutic benefits when used in combination with existing treatments.

The synthesis of N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to produce high-purity samples suitable for detailed biological evaluation. This has been crucial in understanding the compound's mechanism of action and identifying potential side effects.

One of the most exciting aspects of this research is the potential application of N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier has been investigated through both computational and experimental methods. Early studies have shown promising results in animal models, suggesting that it may be effective in modulating neurotransmitter activity and alleviating symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease.

The development of novel therapeutic agents often involves a rigorous process of testing and validation to ensure safety and efficacy. N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxydiazol -5 - ylmethyl } - 2 , 1 , 3 - benzothiadiazole - 4 - sulfonamide is no exception. Researchers are currently conducting preclinical studies to evaluate its pharmacokinetic profile and potential toxicities. These studies are essential for determining whether the compound is suitable for further development into a clinical trial.

The role of computational modeling in drug discovery cannot be overstated. Advanced algorithms have been used to predict how N-{3-(1-methyl - 1 H - pyrazol - 4 - yl ) - 1 , 2 , 4 - oxadiaz ol - 5 - ylm eth yl } - 2 , 1 , 3 - benz oth i ad i az o le - 4 - sul fon am ide interacts with various biological targets at the atomic level. This information has been invaluable in guiding synthetic efforts and optimizing lead compounds for better performance.

The future prospects for N-{3-(1-methyl - 1 H - pyraz ol - 4 - yl ) - 1 , 2 , 4 - ox adia z ol - 5 - ylm eth yl } - 2 , 1 , 3 - benz oth i ad i az o le - 4 - sul fon am ide are exciting and multifaceted. Ongoing research aims to expand its therapeutic applications beyond its initial scope while also exploring new synthetic pathways that could improve yield and scalability. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a pivotal role in realizing these goals.

In conclusion, N-{3-(1-methyl – 1 H – pyraz ol – 4 – yl ) – 1 , 2 , 4 – ox adia z ol – 5 – ylm eth yl } – 2 , 1 , 3 – benz oth i ad i az o le – 4 – sul fon am ide (CAS No.20344 62 64 9) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its development underscores the importance of interdisciplinary approaches in drug discovery and highlights the potential for novel compounds derived from sophisticated molecular architectures.